Cas no 2580214-73-7 (3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride)

• Product Name: 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride
• CAS No: 2580214-73-7
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• MDL: MFCD33020246
• CID: 5458260
• PubChem ID: 155858353
• Update Time: 2025-05-26

3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride
• Z4879350149
• 2580214-73-7
• EN300-27708348
• 3-Methyl-2-(1-methylpyrazol-3-yl)butanoic acid;hydrochloride
• 1H-Pyrazole-3-acetic acid, 1-methyl-α-(1-methylethyl)-, hydrochloride (1:1)

• MDL： MFCD33020246
• Inchi： 1S/C9H14N2O2.ClH/c1-6(2)8(9(12)13)7-4-5-11(3)10-7;/h4-6,8H,1-3H3,(H,12,13);1H
• InChI Key： QTDOVAOYEOSKFE-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C(C(C)C)C(O)=O)=N1.[H]Cl

Computed Properties

• Exact Mass: 218.0822054g/mol
• Monoisotopic Mass: 218.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride

Research Brief on 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride (CAS: 2580214-73-7)

3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride (CAS: 2580214-73-7) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole moiety and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant interest for drug development.

The synthesis of 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the efficiency of its production, enabling further exploration of its biological activities. The compound's structural features, including the pyrazole ring and the hydrochloride salt form, contribute to its stability and bioavailability, which are critical factors for its pharmacological evaluation.

Pharmacological studies have revealed that 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride exhibits significant activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest its potential as an anti-inflammatory agent, with notable effects on cytokine production and immune cell activation. Additionally, its interaction with key enzymes and receptors has been investigated, providing insights into its mechanism of action and therapeutic potential.

Recent research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its behavior in biological systems and for optimizing its formulation for clinical use. The compound's favorable pharmacokinetic characteristics, such as its moderate half-life and low toxicity, further support its potential as a drug candidate.

In conclusion, 3-methyl-2-(1-methyl-1H-pyrazol-3-yl)butanoic acid hydrochloride (CAS: 2580214-73-7) represents a promising avenue for future drug development. Its unique chemical structure, combined with its demonstrated biological activities and pharmacokinetic properties, positions it as a valuable compound for further investigation. Ongoing research aims to elucidate its full therapeutic potential and to explore its applications in treating various diseases, including inflammatory and immune-related disorders.